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Compound of Interest

Compound Name: 1-Ethyl-1-methylcyclohexane

Cat. No.: B8809629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Ethyl-1-methylcyclohexane is a saturated cyclic hydrocarbon with the molecular formula

C₉H₁₈.[1][2][3] While not as commonly employed as a starting material in complex organic

syntheses as its unsaturated analog, 1-methylcyclohexene, its stable cycloalkane framework

presents potential for specific applications. This document provides an overview of its synthesis

and explores potential, mechanistically plausible applications in organic synthesis based on the

known reactivity of substituted cyclohexanes. Detailed experimental protocols are provided as

generalized procedures that can be adapted for specific research needs.

Physicochemical Data
A summary of key quantitative data for 1-Ethyl-1-methylcyclohexane is presented in the table

below.
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Property Value Reference

Molecular Formula C₉H₁₈ [1][2][3]

Molecular Weight 126.24 g/mol [2][4]

CAS Number 4926-90-3 [1][2][3][4]

Boiling Point 152.2 °C at 760 mmHg [1]

IUPAC Name 1-ethyl-1-methylcyclohexane [2]

Synthesis of 1-Ethyl-1-methylcyclohexane
The synthesis of 1-Ethyl-1-methylcyclohexane can be achieved through various methods,

most commonly involving the alkylation of a cyclohexanone derivative followed by reduction, or

the reaction of a Grignard reagent with a suitable cyclohexanone.

Protocol 1: Synthesis from 1-Methylcyclohexanol
A multi-step synthesis starting from 1-methylcyclohexanol has been reported.[4] This involves

the conversion of the alcohol to a halide followed by reaction with an ethylating agent, or a

related sequence. A representative, though not fully detailed, synthetic pathway is outlined

below.

Reaction Scheme:
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Caption: Synthesis of 1-Ethyl-1-methylcyclohexane.

Experimental Protocol (General Procedure):

Step 1: Halogenation. To a solution of 1-methylcyclohexanol in a suitable inert solvent, slowly

add aqueous phosphorus pentachloride (PCl₅) at a controlled temperature. The reaction

progress should be monitored by an appropriate method (e.g., TLC or GC). Upon

completion, the reaction mixture is carefully worked up to isolate the intermediate chloro-

derivative.

Step 2: Ethylation. The intermediate from Step 1 is then reacted with a suitable ethylating

agent in the presence of a Lewis acid catalyst or via a Grignard-type reaction. The specific

conditions (solvent, temperature, and stoichiometry) would need to be optimized for this

step. The final product, 1-Ethyl-1-methylcyclohexane, is then purified by distillation.

Note: The cited reference provides limited detail; therefore, this protocol is a generalized

representation and would require optimization.[4]

Potential Applications in Organic Synthesis
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While specific, documented applications of 1-Ethyl-1-methylcyclohexane are limited, its

structure allows for several potential transformations of interest in synthetic chemistry.

Dehydrogenation to Aromatic Compounds
Substituted cyclohexanes can undergo catalytic dehydrogenation to form the corresponding

aromatic compounds. This transformation is valuable for the synthesis of substituted benzenes.

In this case, 1-Ethyl-1-methylcyclohexane could serve as a precursor to 1-ethyl-2-

methylbenzene or other isomers depending on reaction conditions and potential

rearrangements.

1-Ethyl-1-methylcyclohexane

1-Ethyl-2-methylbenzene
(and isomers)

Dehydrogenation

Pd/C or Pt/C, heat

1-Ethyl-1-methylcyclohexane

Keto-acid / Dicarboxylic acid products

Oxidative Cleavage

Strong Oxidizing Agent
(e.g., hot, acidic KMnO₄)

1-Ethyl-1-methylcyclohexane

Mixture of Halogenated Isomers

Free-Radical Halogenation

NBS, light (hν) or
Br₂, light (hν)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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